Benzyl 3-(methylamino)but-2-enoate

• CAS RN: 61312-70-7
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: benzyl 3-(methylamino)but-2-enoate
• InChI: InChI=1S/C12H15NO2/c1-10(13-2)8-12(14)15-9-11-6-4-3-5-7-11/h3-8,13H,9H2,1-2H3
• InChI Key: WFSKTDJCPNBESS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)OCC1=CC=CC=C1)NC

Description

Benzyl 3-(methylamino)but-2-enoate is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To benzyl acetoacetate (29 g, 151 mmol) in ethanol (30 mL) was added methyl amine (33% in ethanol, 7.02 g, 226 mmol). The solution was stirred for 2 hours at room temperature followed by evaporation to yield a yellow oil (˜30 g).

Synthesis routes and methods II

Procedure details

To a solution of benzyl acetoacetate (57.6 g, 300 mmol) in MeOH (50 mL) in a 350 mL pressure vessel was added H2NMe (150 mL of a 2M solution in MeOH, 300 mmol) and acetic acid (2 mL). The capped vessel was placed in an oil bath at 70° C. and the reaction mixture was stirred for 16 hours. After the mixture had cooled to room temperature, the solvent was evaporated in vacuo leaving a yellow emulsion, which was dissolved in EtOAc (500 mL) and MgSO4 was added to remove water. The drying agent was filtered off, and the solvent evaporated in vacuo to give benzyl 3-(Methylamino)but-2-enoate as a viscous yellow oil in quantitative yield 60 g which was used without further purification.